Cas no 1005206-17-6 (7H-Pyrrolo[2,3-d]pyrimidine-4-carboxylic acid)

• Product Name: 7H-Pyrrolo[2,3-d]pyrimidine-4-carboxylic acid
• CAS No: 1005206-17-6
• MF: C₇H₅N₃O₂
• MW: 163.133500814438
• MDL: MFCD13193623
• CID: 1036727
• PubChem ID: 57415818
• Update Time: 2025-04-20

7H-Pyrrolo[2,3-d]pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidine-4-carboxylic acid
• AK-31655
• KB-249897
• MolPort-020-313-440
• PB19365
• RP09008
• SureCN3491733
• 7H-Pyrrolo[2,3-d]pyrimidi...
• 7H-Pyrrolo[2,3-d]pyriMidin-4-carboxylic acid
• 3-d]pyriMidine-4-carboxylic acid
• EN300-301384
• SY059635
• AM20070651
• J-519261
• CSVBAOOXLRAOLW-UHFFFAOYSA-N
• DTXSID90725513
• CS-0034294
• A897418
• Z1255440248
• MFCD13193623
• AKOS015950089
• W-204376
• 7H-Pyrrolo[2,3-d]pyrimidine-4-carboxylicacid
• SCHEMBL3491733
• AG-0710
• 1005206-17-6
• DA-17408

• MDL： MFCD13193623
• Inchi： 1S/C7H5N3O2/c11-7(12)5-4-1-2-8-6(4)10-3-9-5/h1-3H,(H,11,12)(H,8,9,10)
• InChI Key： CSVBAOOXLRAOLW-UHFFFAOYSA-N
• SMILES： OC(C1=C2C=CNC2=NC=N1)=O

Computed Properties

• Exact Mass: 163.038176411g/mol
• Monoisotopic Mass: 163.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 78.9Ų

7H-Pyrrolo[2,3-d]pyrimidine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)